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Introduction
While the initial query focused on the role of cadmium iodide (CdI₂) in dye-sensitized solar

cells (DSSCs), a comprehensive review of current scientific literature reveals that CdI₂ is not a

conventional or widely researched component in the context of DSSCs. The primary application

and significant impact of cadmium iodide in the field of photovoltaics are found in the more

recent and highly efficient technology of perovskite solar cells (PSCs).

This document, therefore, provides detailed application notes and protocols on the established

role of cadmium iodide in perovskite solar cells, where it serves as a critical agent for

enhancing device performance and stability through doping and surface passivation.

The Role of Cadmium Iodide in Perovskite Solar
Cells
In perovskite solar cells, cadmium iodide has emerged as a key material for addressing some

of the intrinsic instabilities and defect-related issues that hinder the commercialization of this

promising technology. Its primary functions are:

Surface Defect Passivation: Perovskite films often suffer from surface defects, such as iodine

vacancies, which act as non-radiative recombination centers, limiting the open-circuit voltage

(VOC) and overall power conversion efficiency (PCE). Treatment with cadmium iodide can
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effectively passivate these defects. The cadmium (Cd²⁺) and iodide (I⁻) ions from CdI₂ can

fill lead and iodide vacancies on the perovskite surface, respectively, forming strong ionic

bonds (Cd-I) that stabilize the structure and reduce charge recombination.[1]

Doping Agent: Cadmium iodide can be used as a doping agent in the perovskite precursor

solution. The incorporation of cadmium ions (Cd²⁺) can partially replace lead ions (Pb²⁺) in

the perovskite lattice. This substitution can improve the crystallinity of the perovskite film,

release lattice strain, and enhance charge carrier lifetime, leading to improved efficiency and

stability.[2]

Stabilization of Perovskite Phase: In certain types of perovskites, such as formamidinium

lead iodide (FAPbI₃), cadmium iodide doping has been shown to stabilize the desired black

α-phase, preventing its transition to the non-photoactive yellow δ-phase, which is a common

degradation pathway.[3] This stabilization is crucial for maintaining high efficiency over time.

Data Presentation: Performance Enhancement in
Perovskite Solar Cells with Cadmium Iodide
Treatment
The following table summarizes the quantitative improvements in the performance of perovskite

solar cells upon treatment with cadmium iodide, as reported in various studies.
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Perovskit
e Material

CdI₂
Applicati
on

VOC (V)
JSC
(mA/cm²)

Fill
Factor
(%)

PCE (%)
Stability
Enhance
ment

Formamidi

nium Lead

Iodide

(FAPbI₃)

Doping Increased - - 22.7

Improved

reproducibi

lity and

longer

lifetimes.[4]

CsxFA1-

xPbI₃
Doping - - - 20.59

Retained

94% of

initial

efficiency

after 1200

hours of

illumination

.[2]

Blade-

coated

PSCs

Surface

Treatment
1.20 - - 21.9

Retained

92% of

initial

efficiency

after 1000

hours at 1

sun

intensity.[1]

CsPbIBr₂ Doping - - -
6.79 (from

4.36)

Enhanced

stability,

retaining

76% of

initial

efficiency

after 10

hours in

ambient

atmospher

e.[5]
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Experimental Protocols
Protocol 1: Surface Passivation of Perovskite Film with
Cadmium Iodide
This protocol describes a general procedure for the post-treatment of a perovskite film with a

cadmium iodide solution to passivate surface defects.

Materials:

Perovskite-coated substrate (e.g., FTO/SnO₂/Perovskite)

Cadmium iodide (CdI₂) powder (anhydrous)

Anhydrous isopropanol (IPA)

Nitrogen (N₂) or argon (Ar) gas source

Spin coater

Hotplate

Procedure:

Preparation of CdI₂ Solution:

In a nitrogen-filled glovebox, prepare a dilute solution of cadmium iodide in anhydrous

isopropanol. A typical concentration ranges from 0.1 to 1 mg/mL. The optimal

concentration should be determined experimentally.

Ensure the CdI₂ is fully dissolved by vortexing or brief sonication.

Surface Treatment:

Place the perovskite-coated substrate onto the spin coater chuck inside the glovebox.

Dispense a sufficient amount of the CdI₂ solution to cover the entire perovskite surface

(e.g., 100 µL for a 1 cm² substrate).
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Spin-coat the solution at a moderate speed (e.g., 3000-4000 rpm) for 30 seconds.

During the last 10 seconds of spinning, dispense an anti-solvent (e.g., chlorobenzene) to

facilitate the removal of the solvent and promote uniform coating.

Annealing:

Transfer the substrate to a hotplate within the glovebox.

Anneal the film at a moderate temperature (e.g., 100 °C) for 5-10 minutes to remove any

residual solvent and promote the interaction between the CdI₂ and the perovskite surface.

Device Completion:

Proceed with the deposition of the subsequent layers of the solar cell, such as the hole

transport layer (HTL) and the metal contact.

Protocol 2: Doping of Perovskite Precursor Solution
with Cadmium Iodide
This protocol outlines the incorporation of cadmium iodide into the perovskite precursor

solution for doping the active layer.

Materials:

Perovskite precursors (e.g., Formamidinium Iodide - FAI, Lead Iodide - PbI₂)

Cadmium iodide (CdI₂) powder

Anhydrous solvents (e.g., DMF, DMSO)

Substrates for perovskite deposition (e.g., FTO/SnO₂)

Spin coater

Hotplate

Procedure:
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Preparation of the Doped Precursor Solution:

In a nitrogen-filled glovebox, prepare the standard perovskite precursor solution by

dissolving the primary precursors (e.g., FAI and PbI₂) in the appropriate solvent mixture

(e.g., DMF:DMSO 4:1 v/v).

In a separate vial, dissolve the desired amount of cadmium iodide in the same solvent.

The molar ratio of Cd²⁺ to Pb²⁺ is a critical parameter to optimize, typically ranging from

0.1% to 5%.

Add the CdI₂ solution to the main perovskite precursor solution and stir for several hours

to ensure homogeneity.

Perovskite Film Deposition:

Clean the substrates thoroughly.

Deposit the doped perovskite precursor solution onto the substrate using a spin coater. A

typical two-step spin-coating program might be 1000 rpm for 10 seconds followed by 5000

rpm for 30 seconds.

During the second step, dispense an anti-solvent (e.g., chlorobenzene) to induce

crystallization.

Annealing:

Transfer the substrate to a hotplate and anneal at the optimal temperature for the specific

perovskite composition (e.g., 150 °C for 15 minutes for FAPbI₃).

Device Fabrication:

Complete the solar cell fabrication by depositing the subsequent layers.

Mandatory Visualizations
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Caption: Mechanism of Perovskite Surface Passivation by Cadmium Iodide.
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Caption: Experimental Workflow for Incorporating Cadmium Iodide in Perovskite Solar Cell

Fabrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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